Cas no 20443-98-5 (2,6-Dichlorobenzyl bromide)

• Product Name: 2,6-Dichlorobenzyl bromide
• CAS No: 20443-98-5
• MF: C₇H₅BrCl₂
• MW: 239.924599409103
• MDL: MFCD00000577
• CID: 51552
• PubChem ID: 30159
• Update Time: 2025-05-24

2,6-Dichlorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichlorobenzyl bromide
• alpha-Bromo-2,6-dichlorotoluene
• 2-(bromomethyl)-1,3-dichlorobenzene
• Benzene, 2-(bromomethyl)-1,3-dichloro-
• 1-Bromomethyl-2,6-dichlorobenzene
• 2-(bromomethyl)-1,3-dichloro-benzene
• Benzene,2-(bromomethyl)-1,3-dichloro
• EINECS 243-827-4
• o,o'-dichlorobenzyl bromide
• α-Bromo-2,6-dichlorotoluene
• 2,6-DICHLOROBENZYLBROMIDE
• .alpha.-Bromo-2,6-dichlorotoluene
• A-BROMO-2,6-DICHLOROTOLUENE
• 2,6 dichloro benzyl bromide
• PDFGFQUSSYSWNI-UHFFFAOYSA-N
• Benzene, 2-(bromomethyl)-1,3-dichloro- (9CI)
• TOLUENE, alpha-BROMO-2,6-DICHLORO-
• alpha-Bromo-2,6-dichlorotoluene (2,6-dichloro
• 4-05-00-00834 (Beilstein Handbook Reference)
• NSC-93898
• A22382
• AC-26185
• BRN 0637351
• 2-Bromomethyl-1,3-dichlorobenzene
• DTXSID60174392
• EN300-20530
• F0001-0724
• MP9K6Y018H
• NS00026632
• alpha-bromo-2,6-dichloro-toluen;2-(Bromomethyl)-1,3-dichlorobenzene
• 2,6-Dichlorobenzyl bromide, 97%
• UNII-MP9K6Y018H
• NSC 93898
• NSC93898
• 20443-98-5
• 2,6-di chloro benzyl bromide
• STR03144
• AKOS007929978
• 2-(Bromomethyl)-1,3-dichlorobenzene #
• D1749
• InChI=1/C7H5BrCl2/c8-4-5-6(9)2-1-3-7(5)10/h1-3H,4H
• AM84244
• 2-(brornomethyl)-1,3-dichlorobenzene
• Toluene, .alpha.-bromo-2,6-dichloro-
• (6-BROMO-IMIDAZO[1,2-A]PYRIDIN-2-YL)-ACETICACID
• MFCD00000577
• W-107620
• alpha-Bromo-2,6-dichlorotoluene (2,6-dichlorobenzyl bromide)
• SCHEMBL9770
• FT-0610602
• 2, 6-Dichlorobenzyl bromide
• STL280128

• MDL： MFCD00000577
• Inchi： 1S/C7H5BrCl2/c8-4-5-6(9)2-1-3-7(5)10/h1-3H,4H2
• InChI Key： PDFGFQUSSYSWNI-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1Cl)Cl
• BRN： 0637351

Computed Properties

• Exact Mass: 237.89500
• Monoisotopic Mass: 237.895168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u6676\u4f53\u72b6\u7c89\u672b","dst":"White crystalline powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.5832 (rough estimate)
• Melting Point: 55.0 to 58.0 deg-C
• Boiling Point: 135°C/10mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5700 (estimate)
• Solubility: methanol: 0.1 g/mL, clear
• PSA: 0.00000
• LogP: 3.88830

2,6-Dichlorobenzyl bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S22-S26-S27-S28-S36/37/39-S45-S25
• FLUKA BRAND F CODES：19
• RTECS：XS7966000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,6-Dichlorobenzyl bromide

2,6-Dichlorobenzyl Bromide: A Comprehensive Overview

2,6-Dichlorobenzyl bromide, also known by its CAS number 20443-98-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential in organic synthesis and material science. In this article, we will delve into the properties, synthesis methods, applications, and recent advancements related to 2,6-dichlorobenzyl bromide.

The molecular structure of 2,6-dichlorobenzyl bromide consists of a benzene ring substituted with two chlorine atoms at the 2 and 6 positions and a bromine atom attached to the benzyl position. This configuration imparts the compound with distinct chemical reactivity and physical properties. The compound is typically a colorless to pale yellow liquid, with a boiling point of approximately 135°C under standard conditions. Its solubility in common organic solvents like dichloromethane and diethyl ether makes it highly suitable for various synthetic reactions.

Recent studies have highlighted the role of 2,6-dichlorobenzyl bromide in the synthesis of advanced materials. For instance, researchers have explored its use as a precursor for generating functional polymers with tailored electronic properties. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create materials with applications in optoelectronics and sensors. These findings underscore the importance of 2,6-dichlorobenzyl bromide in cutting-edge research.

In terms of synthesis, 2,6-dichlorobenzyl bromide can be prepared through several methods. One common approach involves the chlorination of benzyl bromide followed by selective substitution at specific positions. Another method employs Friedel-Crafts alkylation techniques under controlled conditions. Recent advancements have focused on optimizing these processes to enhance yield and reduce environmental impact. For example, catalytic systems using transition metals have been developed to facilitate more efficient syntheses.

The applications of 2,6-dichlorobenzyl bromide span across multiple industries. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds. Its ability to participate in SNAr (nucleophilic aromatic substitution) reactions makes it valuable for constructing complex molecular frameworks. Additionally, in agrochemicals, it has been utilized as a building block for developing novel pesticides with improved efficacy and reduced environmental toxicity.

A growing area of interest is the use of 2,6-dichlorobenzyl bromide in green chemistry initiatives. Researchers are exploring ways to integrate this compound into sustainable synthetic pathways that minimize waste and energy consumption. For instance, its application in catalytic cycles for producing biodegradable polymers has shown promising results.

In conclusion, 2,6-dichlorobenzyl bromide, with its CAS number 20443-98-5, remains a pivotal compound in modern chemical research and industry. Its unique properties and versatile reactivity continue to drive innovation across diverse fields. As scientific understanding deepens and new applications emerge, this compound is poised to play an even greater role in shaping future advancements.